![molecular formula C11H13ClN2O2 B4298248 N-allyl-6-chloro-2-methoxy-4-methylnicotinamide](/img/structure/B4298248.png)
N-allyl-6-chloro-2-methoxy-4-methylnicotinamide
Overview
Description
N-allyl-6-chloro-2-methoxy-4-methylnicotinamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of nicotinamide derivatives and is commonly referred to as ACM-1. The compound has been shown to possess various biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.
Mechanism of Action
The mechanism of action of N-allyl-6-chloro-2-methoxy-4-methylnicotinamide is not fully understood. However, studies have suggested that the compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. The compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6. It has also been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotective effects. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
N-allyl-6-chloro-2-methoxy-4-methylnicotinamide has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high purity yield. It has also been shown to have low toxicity in vitro and in vivo. However, there are also limitations to the use of this compound in lab experiments. The compound has poor solubility in water, which can limit its use in certain assays. Additionally, the mechanism of action of the compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for the study of N-allyl-6-chloro-2-methoxy-4-methylnicotinamide. One area of interest is the potential use of the compound as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its effects on various signaling pathways. Another area of interest is the potential use of this compound as a chemotherapeutic agent for various types of cancer. Further research is needed to determine the efficacy and safety of the compound in vivo.
Scientific Research Applications
N-allyl-6-chloro-2-methoxy-4-methylnicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. The compound has also been found to have anti-tumor effects by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
6-chloro-2-methoxy-4-methyl-N-prop-2-enylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O2/c1-4-5-13-10(15)9-7(2)6-8(12)14-11(9)16-3/h4,6H,1,5H2,2-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDIUORVMLNWSKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)NCC=C)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.